Cas no 31897-97-9 (1-(2-METHYLAMINOETHYL)ADAMANTANE HYDROCHLORIDE)

• Product Name: 1-(2-METHYLAMINOETHYL)ADAMANTANE HYDROCHLORIDE
• CAS No: 31897-97-9
• MF: C₁₃H₂₄ClN
• MW: 229.78936290741
• MDL: MFCD01674036
• CID: 309950
• PubChem ID: 35995
• Update Time: 2025-10-19

1-(2-METHYLAMINOETHYL)ADAMANTANE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-ethanamine,N-methyl-, hydrochloride (1:1)
• 2-(1-adamantyl)-N-methylethanamine,hydrochloride
• 2-(Adamantan-1-yl)-N-methylethanamine hydrochloride (1:1)
• tricyclo[3.3.1.1~3,7~]decane-1-ethanamine, N-methyl-, hydrochloride (1:1)
• SCHEMBL1677710
• ADAMANTANE, 1-(2-METHYLAMINOETHYL)-, HYDROCHLORIDE
• A821050
• 31897-97-9
• Ethylamine, 2-adamantyl-N-methyl-, hydrochloride
• [2-(ADAMANTAN-1-YL)ETHYL](METHYL)AMINE HYDROCHLORIDE
• BS-37772
• MFCD01674036
• 2-(Adamantan-1-yl)-N-methylethanamine hydrochloride
• 1-(2-Methylaminoethyl)adamantanehydrochloride
• DTXSID50185750
• 2-(1-adamantyl)-N-methylethanamine;hydrochloride
• AKOS027378374
• 1-(2-METHYLAMINOETHYL)ADAMANTANE HYDROCHLORIDE
• 2-(Adamantan-1-yl)-N-methylethanaminehydrochloride
• [2-(1-Adamantyl)ethyl]methylamine hydrochloride

• MDL： MFCD01674036
• Inchi： 1S/C13H23N.ClH/c1-14-3-2-13-7-10-4-11(8-13)6-12(5-10)9-13;/h10-12,14H,2-9H2,1H3;1H
• InChI Key： PVMRHHYSMYVGQV-UHFFFAOYSA-N
• SMILES： Cl.N(C)CCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 229.15992
• Monoisotopic Mass: 229.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Boiling Point: 254.6°Cat760mmHg
• Flash Point: 101.2°C
• PSA: 12.03

Additional information on 1-(2-METHYLAMINOETHYL)ADAMANTANE HYDROCHLORIDE

Professional Introduction to 1-(2-METHYLAMINOETHYL)ADAMANTANE HYDROCHLORIDE (CAS No. 31897-97-9)

1-(2-Methylaminoethyl)adamantane hydrochloride, identified by its Chemical Abstracts Service (CAS) number 31897-97-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of adamantane derivatives, which are known for their unique structural properties and potential applications in drug development. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in therapeutic contexts.

The structural framework of 1-(2-methylaminoethyl)adamantane hydrochloride consists of a rigid adamantane core, which is a tricyclic hydrocarbon with a high degree of symmetry. This core is functionalized with an N-substituted amine group at the 1-position and a 2-methylaminoethyl side chain at the 2-position. The adamantane moiety imparts exceptional stability and lipophilicity to the molecule, while the amine functionalities provide opportunities for further chemical modifications and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds based on adamantane derivatives due to their favorable pharmacokinetic properties. The rigid structure of adamantane derivatives helps in reducing metabolic degradation, thereby potentially increasing the half-life of the drug in vivo. Additionally, the ability to modify various positions on the adamantane ring allows for the creation of a diverse array of analogs with tailored biological activities.

One of the most compelling aspects of 1-(2-methylaminoethyl)adamantane hydrochloride is its potential as a scaffold for drug discovery. Researchers have been exploring its utility in developing treatments for various diseases, including neurological disorders and infections. The compound's ability to interact with biological macromolecules such as proteins and enzymes makes it an attractive candidate for structure-based drug design. By leveraging computational methods and high-throughput screening, scientists aim to identify novel binding partners and therapeutic applications for this compound.

Recent studies have highlighted the antimicrobial properties of certain adamantane derivatives, including 1-(2-methylaminoethyl)adamantane hydrochloride. The rigid structure of these compounds can disrupt bacterial cell membranes, leading to their efficacy against a range of pathogens. Furthermore, the presence of multiple functional groups provides opportunities for designing molecules that can selectively target specific bacterial species without harming host cells. This selective toxicity is a critical factor in developing effective antibiotics that minimize side effects.

The pharmaceutical industry has also been investigating adamantine derivatives as potential treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors makes them promising candidates for neuroprotective therapies. Preliminary research suggests that 1-(2-methylaminoethyl)adamantane hydrochloride may modulate neurotransmitter activity, potentially offering benefits in managing cognitive decline and motor dysfunction associated with these diseases.

Another area of interest is the use of 1-(2-methylaminoethyl)adamantane hydrochloride in oncology research. The unique structural features of adamantine derivatives allow them to interfere with cancer cell proliferation by inhibiting key enzymes and signaling pathways involved in tumor growth. By targeting specific molecular mechanisms, these compounds may offer new avenues for developing more effective cancer therapies. Combination strategies involving 1-(2-methylaminoethyl)adamantane hydrochloride with other chemotherapeutic agents have shown promise in preclinical studies, demonstrating synergistic effects that enhance treatment outcomes.

The synthesis of 1-(2-methylaminoethyl)adamantane hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex adamantane framework efficiently. The final step typically involves quaternization followed by salt formation with hydrochloric acid to obtain the desired hydrochloride salt form.

In conclusion, 1-(2-methylaminoethyl)adamantane hydrochloride (CAS No. 31897-97-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its rigid adamantane core combined with functionalized amine groups makes it a versatile scaffold for drug discovery across multiple disease areas. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.